Cas no 2174000-39-4 (3-amino-2,6-difluorophenol hydrochloride)

• Product Name: 3-amino-2,6-difluorophenol hydrochloride
• CAS No: 2174000-39-4
• MF: C₆H₆ClF₂NO
• MW: 181.567747592926
• CID: 5408440
• PubChem ID: 137951169
• Update Time: 2025-10-29

3-amino-2,6-difluorophenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2,6-difluorophenol hydrochloride
• 2174000-39-4
• EN300-1693958
• starbld0048741
• Z2895328994
• 3-amino-2,6-difluorophenol;hydrochloride

• Inchi： 1S/C6H5F2NO.ClH/c7-3-1-2-4(9)5(8)6(3)10;/h1-2,10H,9H2;1H
• InChI Key： KPCOFBBMTRDWOA-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=C(C=CC=1N)F)O

Computed Properties

• Exact Mass: 181.0105978g/mol
• Monoisotopic Mass: 181.0105978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2,6-difluorophenol hydrochloride

Introduction to 3-amino-2,6-difluorophenol hydrochloride (CAS No. 2174000-39-4)

3-amino-2,6-difluorophenol hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2174000-39-4, is a fluorinated aromatic compound featuring both amino and hydroxyl functional groups. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug discovery and medicinal chemistry. The presence of fluorine atoms at the 2 and 6 positions of the phenol ring introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule, making it a valuable scaffold for developing novel therapeutic agents.

The hydrochloride salt form of 3-amino-2,6-difluorophenol enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations. This property is particularly advantageous in drug development, where solubility is a critical factor for oral bioavailability and intravenous administration. The compound’s dual functionality—amino and hydroxyl groups—provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in the design of small-molecule inhibitors and activators. Studies have demonstrated that fluorine substitution can significantly improve metabolic stability, lipophilicity, and binding interactions with biological targets. In particular, 3-amino-2,6-difluorophenol hydrochloride has been investigated for its potential role in modulating enzyme activity and receptor binding. For instance, research suggests that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression and inflammatory diseases.

The structural motif of 3-amino-2,6-difluorophenol hydrochloride is reminiscent of natural products and bioactive molecules known for their therapeutic efficacy. The fluorine atoms at the 2 and 6 positions create a rigid aromatic core that can be further functionalized to enhance target specificity. This flexibility has led to its exploration as a building block in fragment-based drug design (FBDD) approaches. By leveraging computational modeling and high-throughput screening techniques, researchers have identified novel analogs of this compound that exhibit improved pharmacokinetic profiles and reduced toxicity.

In vitro studies have revealed that 3-amino-2,6-difluorophenol hydrochloride demonstrates promising antimicrobial properties against resistant strains of bacteria. The combination of amino and hydroxyl groups allows for hydrogen bonding interactions with bacterial cell wall components, disrupting essential metabolic pathways. Additionally, the fluorinated aromatic ring enhances penetration through bacterial outer membranes, providing a mechanism for overcoming multidrug resistance. These findings highlight the compound’s potential as an alternative therapeutic strategy in antibiotic-resistant infections.

The synthesis of 3-amino-2,6-difluorophenol hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to introduce fluorine atoms at specific positions on the phenol ring. The final product is typically purified via recrystallization or column chromatography to meet pharmaceutical-grade standards.

From a regulatory perspective, 3-amino-2,6-difluorophenol hydrochloride must undergo rigorous safety evaluations before being considered for clinical use. Toxicological studies assess its acute toxicity, chronic exposure risks, and potential long-term effects on organ systems. Pharmacokinetic studies determine how the compound is absorbed, distributed, metabolized, and excreted by the body. These data are essential for establishing dosing regimens that maximize therapeutic efficacy while minimizing adverse effects.

The growing interest in fluorinated compounds underscores their significance in modern drug discovery. 3-amino-2,6-difluorophenol hydrochloride exemplifies how structural modifications can yield molecules with unique biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutics for a wide range of diseases.

In conclusion,3-amino-2,6-difluorophenol hydrochloride (CAS No. 2174000-39-4) is a versatile pharmacological scaffold with potential applications in oncology、infectious diseases、and other therapeutic areas。 Its unique structural features，including fluorine substitution，amino，and hydroxyl functionalities，make it an attractive candidate for further exploration。 With ongoing advancements in synthetic chemistry、computational modeling，and preclinical testing，this compound holds promise as a key intermediate in creating innovative drug candidates that address unmet medical needs.